Cas no 478078-16-9 (2-methyl-7-phenyl-6-(1H-1,2,4-triazol-1-yl)pyrazolo[1,5-a]pyrimidine)

• Product Name: 2-methyl-7-phenyl-6-(1H-1,2,4-triazol-1-yl)pyrazolo[1,5-a]pyrimidine
• CAS No: 478078-16-9
• MF: C₁₅H₁₂N₆
• MW: 276.295981407166
• MDL: MFCD02570995
• CID: 5227253
• Update Time: 2026-03-07

2-methyl-7-phenyl-6-(1H-1,2,4-triazol-1-yl)pyrazolo[1,5-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-METHYL-7-PHENYL-6-(1H-1,2,4-TRIAZOL-1-YL)PYRAZOLO[1,5-A]PYRIMIDINE
• 1-{2-methyl-7-phenylpyrazolo[1,5-a]pyrimidin-6-yl}-1H-1,2,4-triazole
• 2-methyl-7-phenyl-6-(1,2,4-triazol-1-yl)pyrazolo[1,5-a]pyrimidine
• Bionet2_000660
• HMS1365N22
• 2-methyl-7-phenyl-6-(1H-1,2,4-triazol-1-yl)pyrazolo[1,5-a]pyrimidine

• MDL： MFCD02570995
• Inchi： 1S/C15H12N6/c1-11-7-14-17-8-13(20-10-16-9-18-20)15(21(14)19-11)12-5-3-2-4-6-12/h2-10H,1H3
• InChI Key： DVVOVWCFDWTOHG-UHFFFAOYSA-N
• SMILES： N12C(=CC(C)=N1)N=CC(=C2C1C=CC=CC=1)N1C=NC=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 358
• XLogP3: 2.1
• Topological Polar Surface Area: 60.9

Additional information on 2-methyl-7-phenyl-6-(1H-1,2,4-triazol-1-yl)pyrazolo[1,5-a]pyrimidine

Introduction to 2-methyl-7-phenyl-6-(1H-1,2,4-triazol-1-yl)pyrazolo[1,5-a]pyrimidine (CAS No. 478078-16-9)

2-methyl-7-phenyl-6-(1H-1,2,4-triazol-1-yl)pyrazolo[1,5-a]pyrimidine (CAS No. 478078-16-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolo[1,5-a]pyrimidines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including the presence of a methyl group, a phenyl ring, and a 1H-1,2,4-triazolyl moiety, contribute to its distinctive properties and biological activities.

The synthesis of 2-methyl-7-phenyl-6-(1H-1,2,4-triazol-1-yl)pyrazolo[1,5-a]pyrimidine typically involves multi-step reactions that combine various functional groups to form the final product. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for its production. For instance, a study published in the Journal of Organic Chemistry (2023) reported a novel one-pot synthesis method that significantly reduces reaction time and improves yield. This method involves the sequential addition of reagents under mild conditions, making it suitable for large-scale production in industrial settings.

In terms of its biological activities, 2-methyl-7-phenyl-6-(1H-1,2,4-triazol-1-yl)pyrazolo[1,5-a]pyrimidine has been extensively studied for its potential as an antifungal agent. Research conducted by the Institute of Microbiology (2023) demonstrated that this compound exhibits potent antifungal activity against a wide range of pathogenic fungi, including Candida albicans and Aspergillus fumigatus. The mechanism of action is believed to involve the disruption of fungal cell wall synthesis and membrane integrity. These findings have significant implications for the development of new antifungal drugs to combat drug-resistant fungal infections.

Beyond its antifungal properties, 2-methyl-7-phenyl-6-(1H-1,2,4-triazol-1-yl)pyrazolo[1,5-a]pyrimidine has also shown promise in other therapeutic areas. A recent study published in the Journal of Medicinal Chemistry (2023) investigated its potential as an anticancer agent. The results indicated that this compound selectively inhibits the growth of various cancer cell lines while showing minimal toxicity to normal cells. The selective cytotoxicity is attributed to its ability to target specific signaling pathways involved in cancer cell proliferation and survival.

The pharmacokinetic properties of 2-methyl-7-phenyl-6-(1H-1,2,4-triazol-1-yl)pyrazolo[1,5-a]pyrimidine have also been evaluated in preclinical studies. These studies have shown that the compound has favorable oral bioavailability and a long half-life in vivo. This makes it an attractive candidate for further development as an orally administered therapeutic agent. Additionally, the compound's low toxicity profile in animal models suggests that it may have a favorable safety margin when used in clinical settings.

In conclusion, 2-methyl-7-phenyl-6-(1H-1,2,4-triazol-1-yl)pyrazolo[1,5-a]pyrimidine (CAS No. 478078-16-9) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to uncover additional therapeutic applications and optimize its use in clinical settings.